4-(4-fluorophenyl)oxan-4-ol
Description
“4-(4-fluorophenyl)oxan-4-ol” is a chemical compound with the CAS Number: 1339223-85-6 . It has a molecular weight of 196.22 and its IUPAC name is 4-(4-fluorophenyl)tetrahydro-2H-pyran-4-ol .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C11H13FO2/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11/h1-4,13H,5-8H2 . This code provides a specific representation of the molecule’s structure. Physical and Chemical Properties Analysis
The compound “this compound” has a molecular weight of 196.22 . Other physical and chemical properties such as density, color, hardness, melting and boiling points, and electrical conductivity are not specified in the retrieved data .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-fluorophenyl)oxan-4-ol involves the conversion of a starting material containing a 4-fluorophenyl group into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-fluorophenol", "epichlorohydrin", "sodium hydroxide", "water", "diethyl ether", "sulfuric acid", "sodium bicarbonate" ], "Reaction": [ "4-fluorophenol is reacted with epichlorohydrin in the presence of sodium hydroxide and water to form 4-(4-fluorophenyl)oxirane.", "The oxirane is then opened using sulfuric acid and water to form 4-(4-fluorophenyl)glycidol.", "The glycidol is then treated with sodium bicarbonate and diethyl ether to form 4-(4-fluorophenyl)oxan-4-ol." ] } | |
CAS No. |
1339223-85-6 |
Molecular Formula |
C11H13FO2 |
Molecular Weight |
196.2 |
Purity |
0 |
Origin of Product |
United States |
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